Cas no 61236-49-5 (Cyclohexanone, 5-(3-hydroxy-1-methyl-2-oxocyclopentyl)-2,5-dimethyl-)

• Product Name: Cyclohexanone, 5-(3-hydroxy-1-methyl-2-oxocyclopentyl)-2,5-dimethyl-
• CAS No: 61236-49-5
• MF: C₁₄H₂₂O₃
• MW: 238.322684764862
• CID: 487477
• PubChem ID: 71397903
• Update Time: 2025-04-19

Cyclohexanone, 5-(3-hydroxy-1-methyl-2-oxocyclopentyl)-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 5-(3-hydroxy-1-methyl-2-oxocyclopentyl)-2,5-dimethyl-
• 5-(3-hydroxy-1-methyl-2-oxocyclopentyl)-2,5-dimethylcyclohexan-1-one
• 61236-49-5
• DTXSID70819363

• Inchi： 1S/C14H22O3/c1-9-4-6-13(2,8-11(9)16)14(3)7-5-10(15)12(14)17/h9-10,15H,4-8H2,1-3H3
• InChI Key： PQBRHYCUZSNZOK-UHFFFAOYSA-N
• SMILES： OC1CCC(C)(C1=O)C1(C)CC(C(C)CC1)=O

Computed Properties

• Exact Mass: 238.15696
• Monoisotopic Mass: 238.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37